N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C21H18N4O3S2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4O3S2/c1-13-5-3-4-6-16(13)19-24-25-21(28-19)30-12-18(26)23-20-22-17(11-29-20)14-7-9-15(27-2)10-8-14/h3-11H,12H2,1-2H3,(H,22,23,26)
• InChI Key: DWYIVOSVYBMBMH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(O2)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)OC

Description

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body that are involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been found to have a positive effect on the immune system.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is its versatility in laboratory experiments. It can be easily synthesized and modified to suit specific research needs. However, one of the limitations of this compound is that it is relatively new and not fully understood, which makes it difficult to predict its behavior in certain experiments.

Future Directions

There are several potential future directions for research on N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another potential direction is to explore its potential as a tool for studying certain biological processes. Additionally, further research could be done to better understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields of science. Its versatility in laboratory experiments and potential as a drug candidate make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves the reaction of 4-methoxyphenacyl bromide with thiourea to form 4-(4-methoxyphenyl)-2-imino-1,3-thiazolidin-5-one. This intermediate is then reacted with 2-(2-methylphenyl)-5-(thiocyanatomethyl)-1,3,4-oxadiazole to form the final compound.

Scientific Research Applications

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been studied extensively for its potential applications in various fields of science. One of the major areas of research has been in the field of medicinal chemistry, where this compound has shown promise as a potential drug candidate for the treatment of various diseases.